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Compound of Interest

Compound Name: 14:0 EPC chloride

Cat. No.: B11932884 Get Quote

This document provides comprehensive guidance on the safe and compliant disposal of 14:0
EPC chloride (1,2-dimyristoyl-sn-glycero-3-ethylphosphocholine chloride), a cationic lipid

commonly utilized in the formulation of liposomes for drug delivery applications. Adherence to

these procedures is critical to ensure laboratory safety and environmental protection.

Chemical and Physical Properties
For easy reference, the key quantitative data for 14:0 EPC chloride are summarized in the

table below.

Property Value

CAS Number 186492-53-5[1][2]

Molecular Formula C₃₈H₇₇ClNO₈P[1][3]

Molecular Weight 742.45 g/mol [1][2][3]

Form Powder[2]

Storage Temperature -20°C[2][4]

Purity >99%[2]
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While 14:0 EPC is noted for its low toxicity and biodegradability, it is crucial to handle it with

care.[2][5][6] The material can be destructive to mucous membranes, the upper respiratory

tract, eyes, and skin.[7] Symptoms of exposure may include a cough, shortness of breath,

headache, and nausea.[7]

Personal Protective Equipment (PPE):

Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove

removal technique to avoid skin contact.[8]

Eye Protection: Use safety glasses or goggles.

Skin and Body Protection: Wear a lab coat.

Respiratory Protection: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.[8]

Step-by-Step Disposal Protocol
The disposal of 14:0 EPC chloride must be conducted in accordance with all national and

local regulations.[7] The following protocol provides a general framework for proper disposal.

Initial Assessment:

Determine if the 14:0 EPC chloride waste is contaminated with any other hazardous

materials.

If contaminated, the disposal procedure must account for the hazards of all constituents.

Containerization:

Leave the chemical waste in its original container whenever possible.[7]

If transferring is necessary, use a clearly labeled, sealed, and appropriate waste container.

The container should be resistant to corrosion.[7]

Do not mix 14:0 EPC chloride waste with other waste streams.[7]

Labeling:
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Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"1,2-dimyristoyl-sn-glycero-3-ethylphosphocholine chloride".

Include the date of waste generation.

Storage:

Store the waste container in a designated hazardous waste accumulation area.

This area should be secure and away from general laboratory traffic.

Waste Disposal:

Dispose of the contents and the container through an approved waste disposal plant.[7]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal.

Handle uncleaned containers as you would the product itself.[7]

Spill Management:

In the event of a spill, avoid substance contact and ensure the area is well-ventilated.[7]

Do not let the product enter drains.[7][8]

Absorb the spillage with a liquid-absorbent material (e.g., Chemizorb®).[7]

Collect the absorbed material and place it in a suitable, closed container for disposal.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 14:0
EPC chloride.
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Start: 14:0 EPC Chloride Waste

Is the waste contaminated with other hazardous materials?

Keep waste in original or properly labeled container.
Do not mix with other waste.

No

Assess hazards of all contaminants.

Yes

Label container with 'Hazardous Waste' and full chemical name.

Follow disposal protocol for mixed hazardous waste.

Store in designated hazardous waste area.

Contact Environmental Health & Safety (EHS) for disposal.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 14:0 EPC chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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